Methyl 6-cyclohex-3-enyl-4-methyl-2-oxo-1,3,6-trihydropyrimidine-5-carboxylate
Methyl 6-cyclohex-3-enyl-4-methyl-2-oxo-1,3,6-trihydropyrimidine-5-carboxylate
Brand Name:
Vulcanchem
CAS No.:
433257-61-5
VCID:
VC0361872
InChI:
InChI=1S/C13H18N2O3/c1-8-10(12(16)18-2)11(15-13(17)14-8)9-6-4-3-5-7-9/h3-4,9,11H,5-7H2,1-2H3,(H2,14,15,17)
SMILES:
CC1=C(C(NC(=O)N1)C2CCC=CC2)C(=O)OC
Molecular Formula:
C13H18N2O3
Molecular Weight:
250.29g/mol
Methyl 6-cyclohex-3-enyl-4-methyl-2-oxo-1,3,6-trihydropyrimidine-5-carboxylate
CAS No.: 433257-61-5
Main Products
VCID: VC0361872
Molecular Formula: C13H18N2O3
Molecular Weight: 250.29g/mol
CAS No. | 433257-61-5 |
---|---|
Product Name | Methyl 6-cyclohex-3-enyl-4-methyl-2-oxo-1,3,6-trihydropyrimidine-5-carboxylate |
Molecular Formula | C13H18N2O3 |
Molecular Weight | 250.29g/mol |
IUPAC Name | methyl 4-cyclohex-3-en-1-yl-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Standard InChI | InChI=1S/C13H18N2O3/c1-8-10(12(16)18-2)11(15-13(17)14-8)9-6-4-3-5-7-9/h3-4,9,11H,5-7H2,1-2H3,(H2,14,15,17) |
Standard InChIKey | IBZQAYTUWKZURD-UHFFFAOYSA-N |
SMILES | CC1=C(C(NC(=O)N1)C2CCC=CC2)C(=O)OC |
Canonical SMILES | CC1=C(C(NC(=O)N1)C2CCC=CC2)C(=O)OC |
PubChem Compound | 2917801 |
Last Modified | Nov 11 2021 |
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